Cas no 2172066-33-8 (5-(4-methylphenyl)-2-propylpiperidin-3-amine)

5-(4-methylphenyl)-2-propylpiperidin-3-amine is a piperidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 4-methylphenyl group at the 5-position and a propyl substituent at the 2-position, contributing to its unique steric and electronic properties. The amine functionality at the 3-position enhances its reactivity, making it a versatile intermediate for further synthetic modifications. This compound may exhibit favorable pharmacokinetic properties due to its balanced lipophilicity, which could improve bioavailability. Its well-defined molecular architecture allows for precise structure-activity relationship studies, particularly in the development of bioactive molecules targeting central nervous system or antimicrobial pathways.
5-(4-methylphenyl)-2-propylpiperidin-3-amine structure
2172066-33-8 structure
Product Name:5-(4-methylphenyl)-2-propylpiperidin-3-amine
CAS No:2172066-33-8
MF:C15H24N2
MW:232.364463806152
CID:5800215
PubChem ID:165587304
Update Time:2025-05-22

5-(4-methylphenyl)-2-propylpiperidin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(4-methylphenyl)-2-propylpiperidin-3-amine
    • EN300-1616294
    • 2172066-33-8
    • Inchi: 1S/C15H24N2/c1-3-4-15-14(16)9-13(10-17-15)12-7-5-11(2)6-8-12/h5-8,13-15,17H,3-4,9-10,16H2,1-2H3
    • InChI Key: HKMXKEMCCJNXLM-UHFFFAOYSA-N
    • SMILES: N1CC(C2C=CC(C)=CC=2)CC(C1CCC)N

Computed Properties

  • Exact Mass: 232.193948774g/mol
  • Monoisotopic Mass: 232.193948774g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 38Ų

5-(4-methylphenyl)-2-propylpiperidin-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1616294-0.05g
5-(4-methylphenyl)-2-propylpiperidin-3-amine
2172066-33-8
0.05g
$1272.0 2023-06-04
Enamine
EN300-1616294-0.1g
5-(4-methylphenyl)-2-propylpiperidin-3-amine
2172066-33-8
0.1g
$1332.0 2023-06-04
Enamine
EN300-1616294-0.25g
5-(4-methylphenyl)-2-propylpiperidin-3-amine
2172066-33-8
0.25g
$1393.0 2023-06-04
Enamine
EN300-1616294-0.5g
5-(4-methylphenyl)-2-propylpiperidin-3-amine
2172066-33-8
0.5g
$1453.0 2023-06-04
Enamine
EN300-1616294-1.0g
5-(4-methylphenyl)-2-propylpiperidin-3-amine
2172066-33-8
1g
$1515.0 2023-06-04
Enamine
EN300-1616294-2.5g
5-(4-methylphenyl)-2-propylpiperidin-3-amine
2172066-33-8
2.5g
$2969.0 2023-06-04
Enamine
EN300-1616294-5.0g
5-(4-methylphenyl)-2-propylpiperidin-3-amine
2172066-33-8
5g
$4391.0 2023-06-04
Enamine
EN300-1616294-10.0g
5-(4-methylphenyl)-2-propylpiperidin-3-amine
2172066-33-8
10g
$6512.0 2023-06-04
Enamine
EN300-1616294-50mg
5-(4-methylphenyl)-2-propylpiperidin-3-amine
2172066-33-8
50mg
$1272.0 2023-09-23
Enamine
EN300-1616294-100mg
5-(4-methylphenyl)-2-propylpiperidin-3-amine
2172066-33-8
100mg
$1332.0 2023-09-23

Additional information on 5-(4-methylphenyl)-2-propylpiperidin-3-amine

5-(4-Methylphenyl)-2-propylpiperidin-3-amine: A Comprehensive Overview

5-(4-Methylphenyl)-2-propylpiperidin-3-amine, identified by the CAS registry number 2172066-33-8, is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are known for their diverse applications in drug discovery and chemical synthesis. The molecule's unique structure, featuring a piperidine ring substituted with a propyl group and a 4-methylphenyl moiety, contributes to its intriguing chemical properties and potential biological activities.

The synthesis of 5-(4-Methylphenyl)-2-propylpiperidin-3-amine involves a series of carefully designed reactions that highlight the principles of modern organic chemistry. Researchers have employed various methodologies, including nucleophilic substitution, ring-closing metathesis, and hydrogenation, to construct this compound efficiently. The strategic placement of substituents on the piperidine ring is critical for optimizing the compound's stability and reactivity. Recent advancements in catalytic asymmetric synthesis have further expanded the scope of its preparation, enabling the production of enantiomerically pure samples for pharmacological studies.

From a pharmacological perspective, 5-(4-Methylphenyl)-2-propylpiperidin-3-amine has demonstrated promising activity in preclinical models. Studies have shown that this compound exhibits potent inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. These findings suggest its potential as a lead compound for developing therapies targeting Alzheimer's disease and related conditions. Moreover, recent research has explored its ability to modulate ion channels, which could open new avenues for treating epilepsy and other neurological disorders.

The structural versatility of 5-(4-Methylphenyl)-2-propylpiperidin-3-amine also makes it an attractive scaffold for drug design. By modifying the substituents on the piperidine ring or the aromatic moiety, chemists can fine-tune the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). This adaptability underscores its value in medicinal chemistry programs aimed at addressing unmet therapeutic needs.

In conclusion, 5-(4-Methylphenyl)-2-propylpiperidin-3-amine, with its unique structure and diverse biological activities, represents a compelling subject for further research. As scientific advancements continue to unfold, this compound holds the promise of contributing significantly to the development of innovative therapeutic agents. Its role in both academic and industrial settings underscores its importance in contemporary chemical research.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.